![molecular formula C7H10N6 B7469072 5-[(1-ethylimidazol-2-yl)methyl]-2H-tetrazole](/img/structure/B7469072.png)
5-[(1-ethylimidazol-2-yl)methyl]-2H-tetrazole
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Overview
Description
5-[(1-ethylimidazol-2-yl)methyl]-2H-tetrazole is a tetrazole derivative that has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various fields, including medicinal chemistry, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of 5-[(1-ethylimidazol-2-yl)methyl]-2H-tetrazole is not fully understood. However, it has been suggested that this compound may act as an inhibitor of various enzymes and receptors, such as cyclooxygenase, carbonic anhydrase, and GABA receptors. Additionally, this compound may modulate the activity of various ion channels, such as potassium channels and calcium channels.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific application and concentration of the compound. In medicinal chemistry, this compound has been shown to exhibit anticancer, anti-inflammatory, and antibacterial activities. In biochemistry, this compound has been used to study enzyme kinetics and protein-protein interactions. In pharmacology, this compound has been shown to modulate the activity of various ion channels and receptors.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-[(1-ethylimidazol-2-yl)methyl]-2H-tetrazole is its versatility in scientific research. This compound can be used in various fields, including medicinal chemistry, biochemistry, and pharmacology. Additionally, the synthesis of this compound is relatively simple and can be achieved using readily available reagents. However, one of the limitations of this compound is its potential toxicity and side effects, which may limit its use in certain applications.
Future Directions
There are many future directions for the study of 5-[(1-ethylimidazol-2-yl)methyl]-2H-tetrazole. One potential direction is the development of new derivatives and analogs of this compound with improved pharmacological properties. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound. Finally, this compound may have potential applications in other fields, such as materials science and catalysis.
Synthesis Methods
The synthesis of 5-[(1-ethylimidazol-2-yl)methyl]-2H-tetrazole can be achieved by the reaction of 1-ethylimidazole with sodium azide and formaldehyde. This reaction produces a tetrazole derivative that can be purified using various methods, such as column chromatography, recrystallization, and solvent extraction. The purity and yield of the compound can be determined using various analytical techniques, such as NMR spectroscopy, mass spectrometry, and elemental analysis.
Scientific Research Applications
5-[(1-ethylimidazol-2-yl)methyl]-2H-tetrazole has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, this compound has been studied as a potential drug candidate for the treatment of various diseases, such as cancer, inflammation, and bacterial infections. In biochemistry, this compound has been used as a tool for studying enzyme kinetics and protein-protein interactions. In pharmacology, this compound has been studied for its potential as a drug delivery system and as a pharmacological modulator of ion channels and receptors.
properties
IUPAC Name |
5-[(1-ethylimidazol-2-yl)methyl]-2H-tetrazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N6/c1-2-13-4-3-8-7(13)5-6-9-11-12-10-6/h3-4H,2,5H2,1H3,(H,9,10,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXRVLSYKBAAKAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CN=C1CC2=NNN=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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